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Compound of Interest

Compound Name:
2-Bromo-1,3-dichloro-5-

methylbenzene

Cat. No.: B1373346 Get Quote

Technical Guide: 2-Bromo-1,3-dichloro-5-
methylbenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) provided by a licensed supplier. Always consult the official SDS and follow all

recommended safety procedures when handling this chemical.

Chemical Identification and Properties
2-Bromo-1,3-dichloro-5-methylbenzene is a halogenated aromatic compound. Its chemical

structure and basic properties are outlined below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 2-Bromo-1,3-dichloro-5-methylbenzene

Synonyms 4-Bromo-3,5-dichlorotoluene

CAS Number 19393-93-2

Molecular Formula C₇H₅BrCl₂

Molecular Weight 239.92 g/mol [1][2]

Physical Form Solid

Table 2: Physical and Chemical Properties

Property Value

Melting Point Data not available[3][4]

Boiling Point Data not available[3][4]

Density Data not available[4]

logP (Computed) 4.06 - 4.2[5]

Storage Temperature 2-8°C, sealed in a dry environment

Hazard Identification and Toxicological Information
This chemical is classified as hazardous. The GHS classification and associated hazard

statements are summarized below.

Table 3: GHS Hazard Classification
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Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Signal Word:Warning

Toxicological Data:

Specific quantitative toxicological data such as LD50 and LC50 values for 2-Bromo-1,3-
dichloro-5-methylbenzene are not currently available.[4] General hazards associated with

halogenated aromatic hydrocarbons include potential for skin and eye irritation, respiratory tract

irritation, and potential for liver and kidney effects with significant exposure.[6]

Experimental Protocols
Due to the limited availability of specific experimental data for this compound, the following

sections provide generalized protocols for handling, storage, and disposal of halogenated

aromatic hydrocarbons. These should be adapted based on a thorough risk assessment for the

specific experimental conditions.

Handling and Personal Protective Equipment (PPE)
A generalized workflow for handling halogenated aromatic compounds in a laboratory setting is

outlined below.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review SDS

Don Appropriate PPE

Work in a certified
chemical fume hood

Weigh solid in a contained manner

Transfer using appropriate tools
(e.g., spatula, powder funnel)

Set up reaction apparatus securely

Decontaminate surfaces and equipment

Segregate and label waste

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Figure 1: General workflow for handling halogenated aromatic compounds.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory. For larger

quantities, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Storage
Proper storage is crucial to maintain the chemical's integrity and prevent accidents.

Storage Environment:
- Cool, dry, well-ventilated

- 2-8°C recommended

Primary Container:
- Tightly sealed

- Original, labeled container

Incompatible Materials:
- Strong oxidizing agents

Segregation:
- Store away from incompatible materials

Click to download full resolution via product page

Figure 2: Key considerations for the storage of 2-Bromo-1,3-dichloro-5-methylbenzene.

Disposal
Waste containing this compound must be treated as hazardous waste.
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Collect waste in a designated,
compatible, and sealed container

Label container clearly with
'Hazardous Waste' and contents

Segregate from non-halogenated
and other incompatible waste streams

Store waste container in a
secondary containment

Arrange for disposal through
institutional environmental health and safety

Click to download full resolution via product page

Figure 3: Generalized waste disposal workflow for halogenated aromatic compounds.

Synthesis
A specific, validated experimental protocol for the synthesis of 2-Bromo-1,3-dichloro-5-
methylbenzene is not readily available in the searched literature. However, the synthesis of

similar halogenated aromatic compounds often involves electrophilic aromatic substitution

reactions, such as the bromination of a substituted dichlorotoluene, or Sandmeyer-type

reactions from a corresponding aniline. A thorough literature search for analogous

transformations is recommended for researchers intending to synthesize this compound. A

patent for the preparation of a similar compound, 5-bromo-1,3-dichloro-2-fluorobenzene,

involved a diazotization reaction of 3,5-dichloro-4-fluoroaniline followed by reaction with

cuprous bromide.[7]

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1373346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1373346?utm_src=pdf-body
https://www.benchchem.com/product/b1373346?utm_src=pdf-body
https://patents.google.com/patent/US4954648A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: May include carbon oxides, hydrogen bromide, and

hydrogen chloride.

Special Firefighting Procedures: Wear self-contained breathing apparatus and full protective

gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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